molecular formula C9H6ClNO2S2 B8281993 5-Pyridin-3-yl-thiophene-2-sulfonyl chloride

5-Pyridin-3-yl-thiophene-2-sulfonyl chloride

Cat. No.: B8281993
M. Wt: 259.7 g/mol
InChI Key: NVUMPUFGYPCSOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Pyridin-3-yl-thiophene-2-sulfonyl chloride is a useful research compound. Its molecular formula is C9H6ClNO2S2 and its molecular weight is 259.7 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6ClNO2S2

Molecular Weight

259.7 g/mol

IUPAC Name

5-pyridin-3-ylthiophene-2-sulfonyl chloride

InChI

InChI=1S/C9H6ClNO2S2/c10-15(12,13)9-4-3-8(14-9)7-2-1-5-11-6-7/h1-6H

InChI Key

NVUMPUFGYPCSOI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C2=CC=C(S2)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-thiophen-2-yl-pyridine (0.355 g, 2.20 mmol) in 15 mL of THF at -78° C. is added n-BuLi (1.44 mL of a 1.6M solution in hexanes, 2.31 mmol). After stirring for 15 min, SO2 gas is bubbled through the solution for 30 min. The solution is then allowed to warm to room temperature and stirred overnight. The solution is concentrated to dryness and the resulting solid is suspended in 20 mL of hexane. Sulfuryl chloride (0.185 mL, 2.31 mmol) is added and the reaction mixture is stirred for 30 min then a small amount of methylene chloride is added and the mixture is stirred for another 30 min. The mixture is then concentrated to dryness and diluted with ethyl acetate and washed with saturated NaHCO3 (aq), water and brine. The organic layer is dried over MgSO4, filtered and concentrated to give a brown solid as the title product (0.452 g, 1.74 mmol) which is used in the subsequent step without further purification.
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